Cas no 251966-49-1 (1-(3-(Dibenzylamino)phenyl)ethanone)

• Product Name: 1-(3-(Dibenzylamino)phenyl)ethanone
• CAS No: 251966-49-1
• MF: C₂₂H₂₁NO
• MW: 315.408245801926
• MDL: MFCD26940332
• CID: 4459894
• PubChem ID: 11243968
• Update Time: 2025-04-24

1-(3-(Dibenzylamino)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[bis(phenylmethyl)amino]phenyl]-
• 1-(3-(dibenzylaMino)phenyl)ethanone
• 104482
• SB83098
• 1-[3-(dibenzylamino)phenyl]ethanone
• AKOS025403764
• DA-07675
• 251966-49-1
• F95726
• DTXSID30459961
• SCHEMBL22658227
• 1-(3-(Dibenzylamino)phenyl)ethanone

• MDL： MFCD26940332
• Inchi： 1S/C22H21NO/c1-18(24)21-13-8-14-22(15-21)23(16-19-9-4-2-5-10-19)17-20-11-6-3-7-12-20/h2-15H,16-17H2,1H3
• InChI Key： LUTIGZASJSAWFV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(N(CC2=CC=CC=C2)CC2=CC=CC=C2)=C1)C

Computed Properties

• Exact Mass: 315.162314293Da
• Monoisotopic Mass: 315.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines